![molecular formula C13H19NOS B7509408 2-Methyl-4-[(4-methylsulfanylphenyl)methyl]morpholine](/img/structure/B7509408.png)
2-Methyl-4-[(4-methylsulfanylphenyl)methyl]morpholine
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Overview
Description
2-Methyl-4-[(4-methylsulfanylphenyl)methyl]morpholine is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of morpholine derivatives, which have been found to exhibit a wide range of biological activities.
Mechanism of Action
The mechanism of action of 2-Methyl-4-[(4-methylsulfanylphenyl)methyl]morpholine is not fully understood. However, it has been proposed that the compound may act by inhibiting certain enzymes or signaling pathways that are involved in the growth and survival of cancer cells. It may also modulate the immune system and reduce inflammation.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis. It also has anti-inflammatory properties and can reduce the production of inflammatory cytokines. In addition, it has been found to modulate the immune system and enhance the activity of immune cells such as T cells and natural killer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-Methyl-4-[(4-methylsulfanylphenyl)methyl]morpholine in lab experiments is its high purity and good yields. This makes it easier to conduct experiments and obtain reliable results. However, one of the limitations of using this compound is its potential toxicity. It is important to handle this compound with care and follow proper safety protocols to avoid any adverse effects.
Future Directions
There are several future directions for research on 2-Methyl-4-[(4-methylsulfanylphenyl)methyl]morpholine. One area of research could be to further investigate its mechanism of action and identify specific targets that it interacts with. Another area of research could be to explore its potential therapeutic applications in other diseases such as autoimmune disorders and neurodegenerative diseases. Additionally, researchers could investigate the potential use of this compound in combination with other drugs to enhance its efficacy and reduce toxicity.
Synthesis Methods
The synthesis of 2-Methyl-4-[(4-methylsulfanylphenyl)methyl]morpholine involves the reaction of 4-methylthiobenzaldehyde with morpholine in the presence of a catalyst. The resulting intermediate is then reacted with methyl iodide to produce the final product. This method has been reported to yield high purity and good yields of the compound.
Scientific Research Applications
2-Methyl-4-[(4-methylsulfanylphenyl)methyl]morpholine has been found to exhibit a wide range of biological activities. It has been studied for its potential therapeutic applications in the treatment of cancer, inflammation, and various other diseases. In cancer research, this compound has been found to inhibit the growth of cancer cells and induce apoptosis. It has also been found to have anti-inflammatory properties and can be used to treat inflammatory diseases such as arthritis.
Properties
IUPAC Name |
2-methyl-4-[(4-methylsulfanylphenyl)methyl]morpholine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NOS/c1-11-9-14(7-8-15-11)10-12-3-5-13(16-2)6-4-12/h3-6,11H,7-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTJKAOLSEVPOKR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCO1)CC2=CC=C(C=C2)SC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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